molecular formula C6H14N2O B1500404 4-Morpholinamine,3-ethyl-,(3r)-

4-Morpholinamine,3-ethyl-,(3r)-

Cat. No.: B1500404
M. Wt: 130.19 g/mol
InChI Key: IJRLQDWXDFUGTM-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Morpholine derivatives are heterocyclic compounds containing a six-membered ring with one nitrogen and one oxygen atom. Such compounds are often intermediates in organic synthesis or bioactive molecules in medicinal chemistry .

Properties

Molecular Formula

C6H14N2O

Molecular Weight

130.19 g/mol

IUPAC Name

(3R)-3-ethylmorpholin-4-amine

InChI

InChI=1S/C6H14N2O/c1-2-6-5-9-4-3-8(6)7/h6H,2-5,7H2,1H3/t6-/m1/s1

InChI Key

IJRLQDWXDFUGTM-ZCFIWIBFSA-N

Isomeric SMILES

CC[C@@H]1COCCN1N

Canonical SMILES

CCC1COCCN1N

Origin of Product

United States

Comparison with Similar Compounds

Structural Classification of Morpholine Derivatives

Morpholine derivatives can be categorized based on substituents and functional groups:

Compound Type Example Key Features References
Sulfonyl Derivatives 3-(Morpholinosulfonyl)aniline Morpholine linked via sulfonyl group; used in sulfonamide drug synthesis
Ketones/Amides (4-Bromophenyl)(morpholino)methanone (3t) Morpholine attached to aromatic ketone; high yield (89%) in synthesis
Morpholinones 6-(4-Nitrophenyl)-4-(2-phenylethyl)-3-morpholinone (6R) Morpholine ring with ketone and nitro groups; stereospecific (6R configuration)
Complex Amines N-[2-Nitro-3,6-bis(phenylsulfonyl)phenyl]-4-morpholinamine Multi-substituted aromatic amine with sulfonyl groups

Physicochemical Properties

  • Molecular Weight: 3t: Molecular weight ~300 g/mol (C₁₁H₁₂BrNO₂) . 6R-Morpholinone (C₁₈H₁₈N₂O₄): 326.35 g/mol . N-[2-Nitro-3,6-bis(phenylsulfonyl)phenyl]-4-morpholinamine: 503.55 g/mol .
  • Stereochemistry: The (6R)-configured morpholinone () highlights the role of chirality in biological activity, a factor likely relevant to the (3r)-configuration of the target compound.

Functional and Pharmacological Differences

  • Sulfonyl Derivatives : Exhibit sulfonamide-like activity, often used as enzyme inhibitors .
  • Complex Amines : Bulky substituents (e.g., phenylsulfonyl groups) may improve metabolic stability but reduce solubility .

Data Tables

Table 2: Pharmacological Potential of Morpholine Derivatives

Compound Potential Application Key Structural Feature Reference
1-Ethyl-4-(2-morpholin-4-ylethyl)-3,3-diphenyl-pyrrolidin-2-one CNS modulation (e.g., anticonvulsants) Diphenylpyrrolidinone core
6R-Morpholinone Kinase inhibition Nitrophenyl group
3-(Morpholinosulfonyl)aniline Antibacterial agents Sulfonamide linkage

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.